Cas no 5768-87-6 (2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid)

2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid structure
5768-87-6 structure
Product Name:2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
CAS No:5768-87-6
MF:C20H14O4
MW:318.322765827179
CID:947413
PubChem ID:2735117
Update Time:2025-04-19

2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
    • 2-[(4-hydroxyphenyl)-(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
    • alpha-(p-Hydroxyphenyl)-alpha-(4-oxo-2,5-cyclohexadien-1-ylidene)-o-toluic acid
    • benzoic acid, 2-[(4-hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-
    • BDBM50206430
    • 5768-87-6
    • Benzoic acid, 2-((4-hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl)-
    • DTXSID10973276
    • 2-((4-Hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl)benzoic acid
    • SR-01000117802
    • AKOS024269712
    • CHEMBL222562
    • SCHEMBL13723093
    • o-Toluic acid, alpha-(p-hydroxyphenyl)-alpha-4-oxo-2,5-cyclohexadien-1-ylidene-
    • SR-01000117802-1
    • 2-((4-hydroxyphenyl)(4-oxocyclohexa-2,5-dienylidene)methyl)benzoic acid
    • Inchi: 1S/C20H14O4/c21-15-9-5-13(6-10-15)19(14-7-11-16(22)12-8-14)17-3-1-2-4-18(17)20(23)24/h1-12,21H,(H,23,24)
    • InChI Key: GGCFKQBFXFYVGD-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)/C(=C1\C=CC(C=C\1)=O)/C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 318.08922
  • Monoisotopic Mass: 318.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD